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Compound of Interest

Compound Name: 1,3-Bis(4-iodophenyl)thiourea

CAS No.: 2059-77-0

Cat. No.: B11998749

Get Quote

Executive Summary
1,3-Bis(4-iodophenyl)thiourea is a symmetric diarylthiourea derivative distinguished by its

dual hydrogen-bonding (H-bond) and halogen-bonding (XB) capabilities. While thioureas are

classically utilized as organocatalysts and anion receptors via their N–H moieties, the para-

iodine substitution in this compound introduces a strong sigma-hole (

-hole), enabling directional non-covalent interactions with Lewis bases. This guide details its
identification, synthesis, and application in supramolecular chemistry and drug development.
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Property Specification

CAS Number 2059-77-0

IUPAC Name 1,3-Bis(4-iodophenyl)thiourea

Synonyms
N,N'-Di(4-iodophenyl)thiourea; 1,3-Di(4-

iodophenyl)thiourea

Molecular Formula

C

H

I

N

S

Molecular Weight 480.11 g/mol

Appearance White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, warm Ethanol;

Insoluble in Water

Melting Point
>180°C (Typical for para-halo analogs;

decomposes upon melting)

SMILES Ic1ccc(NC(=S)Nc2ccc(I)cc2)cc1

Synthesis Protocol
Methodology: Condensation of 4-iodoaniline with Carbon Disulfide (CS

). Rationale: This route is preferred over the thiophosgene method due to lower toxicity and the
avoidance of corrosive byproducts. The use of a base (typically triethylamine or pyridine)
facilitates the formation of the dithiocarbamate intermediate, which then eliminates H

S to form the isothiocyanate in situ, reacting with a second equivalent of aniline.

Step-by-Step Workflow
Reagent Preparation:
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Dissolve 4-iodoaniline (20 mmol, 4.38 g) in Ethanol (50 mL) or Pyridine (20 mL) depending

on solubility preference.

Safety Note: CS

is highly flammable and toxic (neurotoxin). All operations must be performed in a fume
hood.

Reaction Initiation:

Add Carbon Disulfide (CS

) (15 mmol, excess) dropwise to the stirring amine solution.

Add Triethylamine (TEA) (20 mmol) if using ethanol as solvent to act as a proton

scavenger.

Reflux:

Heat the mixture to reflux (approx. 80°C) for 6–12 hours.

Monitoring: Track consumption of 4-iodoaniline via TLC (Hexane:Ethyl Acetate 7:3). The

product will appear as a less polar spot compared to the starting amine.

Isolation:

Cool the reaction mixture to room temperature.

Pour the mixture into ice-cold water (200 mL) with vigorous stirring. The thiourea will

precipitate as a solid.

Acidification (Optional): If pyridine was used, acidify slightly with 1M HCl to remove

residual pyridine.

Purification:

Filter the precipitate and wash with cold water followed by cold ethanol.
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Recrystallization: Dissolve the crude solid in boiling ethanol or an ethanol/DMF mixture.

Allow to cool slowly to generate high-quality crystals suitable for X-ray diffraction.

Reaction Pathway Diagram
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Caption: One-pot synthesis via dithiocarbamate intermediate, avoiding isolation of toxic

isothiocyanates.

Mechanism of Action: Dual Binding Modes
This compound is a "privileged scaffold" in supramolecular chemistry because it operates

through two distinct but cooperative mechanisms.

A. Hydrogen Bonding (Anion Recognition)
The two N–H protons are acidic (pKa ~21 in DMSO) and oriented in a syn-syn conformation

upon anion binding. This creates a "pincer" effect, chelating anions like chloride (Cl

), acetate (OAc

), or phosphate (H

PO

).

Mechanism:

electrostatic interaction.

B. Halogen Bonding (Crystal Engineering)
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The iodine atoms at the para position exhibit a region of positive electrostatic potential (the

-hole) on the extension of the C–I bond. This allows the molecule to act as a Lewis acid,
binding to Lewis bases (N, O, S) or anions.

Mechanism:

(where Y is a nucleophile).

Significance: Halogen bonds are more directional than hydrogen bonds, allowing for precise

engineering of crystal lattices in drug formulation (co-crystals).

Supramolecular Interaction Diagram
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Caption: Dual binding capability showing H-bonding (green dashed) and Halogen bonding (red

dotted).

Applications in Drug Development[3]
Bioisostere & Intermediate
The thiourea moiety mimics the peptide bond but is resistant to proteases. The iodine

substituents serve as reactive handles for Suzuki-Miyaura or Sonogashira cross-coupling

reactions, allowing researchers to rapidly diversify the scaffold into complex libraries of

potential anticancer agents (e.g., VEGFR-2 inhibitors).

Anion Transporters
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Research suggests that lipophilic diarylthioureas can facilitate the transport of chloride ions

across cell membranes. This "anionophore" activity is being investigated for inducing apoptosis

in cancer cells by disrupting ion homeostasis.

Co-Crystal Formers
In pharmaceutical formulation, the compound is used to form co-crystals with active

pharmaceutical ingredients (APIs). The iodine-driven halogen bonds can alter the solubility and

stability profiles of the target drug without changing its covalent structure.

Safety & Handling (MSDS Highlights)
Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed (Thiourea structural alert).

H315/H319: Causes skin and serious eye irritation.

H373: May cause damage to the thyroid through prolonged exposure (Goitrogenic).

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Light sensitive (Iodine-

carbon bond can photolyze).
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[https://www.benchchem.com/product/b11998749/docs#technical-guide-1-3-bis-4-
iodophenyl-thiourea-cas-2059-77-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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